Cas no 1805069-76-4 (Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate
• CAS No: 1805069-76-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4889779
• Update Time: 2025-10-31

Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-6(14)2-4-7(9(10)11)8(15)5(3-12-4)13(16)17/h3,9H,2H2,1H3,(H,12,15)
• InChI Key： VFQHIUFHYHRYPL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1CC(=O)OC)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate (CAS No. 1805069-76-4)

Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate (CAS No. 1805069-76-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable intermediate for developing novel therapeutics and crop protection agents. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The chemical structure of Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate features a pyridine core substituted with a hydroxy group at the 4-position, a nitro group at the 5-position, and a difluoromethyl moiety at the 3-position. The ester functional group at the 2-position enhances its solubility and reactivity, making it suitable for further derivatization. This combination of substituents contributes to its versatility in organic synthesis, particularly in the construction of heterocyclic compounds with potential biological activity.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate has surged due to their relevance in medicinal chemistry. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. This compound's nitro group also offers opportunities for reduction or displacement reactions, enabling the creation of diverse analogs. Such properties align with current trends in precision medicine and targeted drug delivery, addressing common search queries like "fluorine in drug design" or "nitropyridine applications."

From an agrochemical perspective, Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate serves as a precursor for developing next-generation pesticides. Its difluoromethyl group is known to enhance the lipophilicity and penetration efficiency of active ingredients, a feature highly sought after in formulations targeting resistant pests. Industry professionals frequently search for "pyridine-based agrochemicals" or "fluorinated crop protection agents," reflecting the growing interest in sustainable solutions. This compound's potential to address food security challenges further elevates its importance.

Synthetic methodologies for Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate often involve multi-step sequences starting from commercially available pyridine precursors. Key steps may include nitration, esterification, and fluorination, with careful optimization required to achieve high yields and purity. Researchers exploring "pyridine nitration techniques" or "selective fluorination methods" will find this compound's synthesis an instructive case study. Recent advances in flow chemistry and catalytic processes have further refined its production, reducing environmental impact—a topic frequently queried in green chemistry forums.

Analytical characterization of Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate typically employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry. The compound's distinct spectral signatures—particularly the difluoromethyl proton splitting pattern and nitro group IR absorptions—serve as valuable teaching examples for students searching for "interpretation of fluorinated compound spectra." Its stability under various pH conditions is another area of investigation, with implications for formulation scientists.

The commercial availability of Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate (CAS No. 1805069-76-4) through specialty chemical suppliers has facilitated its adoption in both academic and industrial settings. Procurement-related searches often include terms like "high-purity nitropyridine derivatives" or "custom fluorinated building blocks," underscoring the need for reliable sources. Proper storage recommendations—typically under inert atmosphere at controlled temperatures—are frequently discussed in technical datasheets and safety guidelines.

Future research directions for Methyl 3-(difluoromethyl)-4-hydroxy-5-nitropyridine-2-acetate may explore its incorporation into bioconjugates or metal-organic frameworks, addressing trending topics like "smart materials for drug delivery" or "hybrid catalysts." Computational studies modeling its electronic properties could provide insights for researchers investigating "QSAR of fluorinated heterocycles." As synthetic methodologies evolve, this compound will likely maintain its status as a key player in advanced molecular design across multiple disciplines.